N-{1-[4-allyl-5-({2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl}thio)-4H-1,2,4-triazol-3-yl]-2-hydroxyethyl}benzamide

• IUPAC Name: N-[2-hydroxy-1-[5-[2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]sulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl]ethyl]benzamide
• InChI: InChI=1S/C20H22N6O3S2/c1-3-9-26-17(15(10-27)22-18(29)14-7-5-4-6-8-14)24-25-20(26)31-12-16(28)23-19-21-13(2)11-30-19/h3-8,11,15,27H,1,9-10,12H2,2H3,(H,22,29)(H,21,23,28)
• InChI Key: OUAOJXXSNLOIFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NN=C(N2CC=C)C(CO)NC(=O)C3=CC=CC=C3
• Molecular Formula: C20H22N6O3S2
• Molecular Weight: 458.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an allyl group, a thiazole ring, a triazole ring, and an amide group. The presence of these functional groups suggests that the compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole and triazole rings suggests that the compound would have a rigid, cyclic structure. The allyl group could introduce some flexibility into the molecule.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. The allyl group is known to be reactive and can participate in a variety of reactions, including allylic oxidations and ene reactions. The thiazole and triazole rings might also participate in reactions, depending on the conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as its polarity, solubility, and stability would be influenced by the functional groups present in the molecule.